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Compound of Interest

Compound Name: 2-tert-Butyl-4,6-dimethylphenol

Cat. No.: B043266

An In-Depth Technical Guide to 2-tert-Butyl-4,6-
dimethylphenol

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 2-tert-Butyl-4,6-dimethylphenol

(TBX), a sterically hindered phenolic compound. The document details its chemical structure,

physicochemical properties, synthesis protocols, and established applications, with a focus on
its core function as a potent antioxidant.

Chemical Structure and Identity

2-tert-Butyl-4,6-dimethylphenol is an alkylated phenol characterized by a hydroxyl group (-
OH) attached to a benzene ring. The ring is substituted with a bulky tert-butyl group at position
2 and two methyl groups at positions 4 and 6. This specific arrangement of bulky alkyl groups
ortho and para to the hydroxyl group is key to its chemical reactivity and function.

Caption: Chemical structure of 2-tert-Butyl-4,6-dimethylphenol.

Physicochemical and Pharmacokinetic Properties

The properties of 2-tert-Butyl-4,6-dimethylphenol are summarized in the table below. Its
lipophilic nature, indicated by a high LogP value, influences its solubility and biological
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interactions. It is practically insoluble in water but soluble in many organic solvents.[1][2][3]

Property Value Reference(s)
2-(tert-Butyl)-4,6-

IUPAC Name ] [41[5]
dimethylphenol
6-tert-Butyl-2,4-xylenol,

Synonyms o [41[6][7]
Antioxidant AO30, Topanol A

CAS Number 1879-09-0 [61[71[8]

Molecular Formula C12H180 [61[7]

Molecular Weight 178.27 g/mol [718]
White to light yellow powder or

Appearance o [8]
clear liquid

Melting Point 21-23°C [5]

Boiling Point 249 °C [518]

Density 0.917 g/cm? [8]

Flash Point 112 °C [8]

Vapor Pressure (25°C) 4.2 Pa [8]

Water Solubility Insoluble [1][2]

pKa 12.00 + 0.23 (Predicted) [3]

LogP 4.09 [2]
CC1=CC(=C(C(=C1)C(C

SMILES (FC(cEeHe©) [6]
(C)C)o)C
OPLCSTZDXXUYDU-

InChliKey [4]

UHFFFAOYSA-N

Synthesis Protocol: Alkylation of 2,4-

Dimethylphenol
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The primary industrial synthesis of 2-tert-Butyl-4,6-dimethylphenol involves the electrophilic
aromatic substitution (alkylation) of 2,4-dimethylphenol with isobutylene, using an acid catalyst
such as concentrated sulfuric acid or p-toluenesulfonic acid.[9]

Experimental Protocol

Materials:

2,4-Dimethylphenol

Toluene

p-Toluenesulfonic acid (catalyst)

Isobutylene gas

Magnesium sulfate (MgSQOa)

Water (for washing)

Procedure:

A 1-liter flask is equipped with a condenser, overhead stirrer, and a gas inlet tube.

o To the flask, add 200 g (1.64 mol) of 2,4-dimethylphenol, 400 ml of toluene, and 10 g of p-
toluenesulfonic acid.[6]

o Heat the mixture to reflux.

» Continuously bubble isobutylene gas through the refluxing solution for approximately 14
hours.[6]

« After the reaction period, cool the solution to room temperature.

e Wash the solution twice with 400 ml of water to remove the acid catalyst and other water-
soluble impurities.

e Dry the organic layer over anhydrous magnesium sulfate (MgSOa).
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o Evaporate the solvent (toluene) under reduced pressure to yield the crude product as a dark
brown liquid.

 Purify the crude product by distillation to obtain pure 2-tert-Butyl-4,6-dimethylphenol (97%
purity confirmed by GC), with an approximate yield of 86.6%.[6]
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Caption: Experimental workflow for the synthesis of 2-tert-Butyl-4,6-dimethylphenol.

Mechanism of Action and Biological Activity
Antioxidant Activity

The principal mechanism of action for 2-tert-Butyl-4,6-dimethylphenol is its function as a
radical scavenger. This activity is attributed to the phenolic hydroxyl group. The compound can
donate a hydrogen atom to a reactive peroxyl radical (ROO¢), which is a key step in terminating
the chain propagation phase of autoxidation.[10] The resulting phenoxyl radical is sterically
hindered and stabilized by the adjacent tert-butyl and methyl groups, preventing it from
initiating new radical chains. This steric hindrance enhances the compound's stability and
longevity as an antioxidant.[10]

Legend
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Caption: Antioxidant mechanism of 2-tert-Butyl-4,6-dimethylphenol via radical scavenging.

Interaction with Signaling Pathways
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Direct evidence for the interaction of 2-tert-Butyl-4,6-dimethylphenol with specific signaling
pathways is not extensively documented in current literature. However, research on structurally
similar compounds provides a basis for potential biological activities. For instance, 2,4-Di-tert-
butylphenol (2,4-DTBP), another alkylated phenol, has been identified as an activator of the
Retinoid X Receptor alpha (RXRa), a key component of the PPARy/RXRa heterodimer
involved in adipogenesis.[4] This suggests that alkylated phenols as a class may act as
endocrine disruptors or modulators of nuclear receptor signaling.[4]

Furthermore, various tert-butylated phenols have demonstrated anti-inflammatory, anticancer,
and antimicrobial properties.[1][7] The anti-inflammatory effects of some of these compounds
are linked to the inhibition of the NF-kB signaling pathway.[7] Given the structural similarities, it
is plausible that 2-tert-Butyl-4,6-dimethylphenol could exhibit similar activities, though
specific experimental validation is required. This remains a promising area for future research
in drug development.

Applications

The potent antioxidant properties of 2-tert-Butyl-4,6-dimethylphenol have led to its use in
various industrial and research applications.

» Fuel and Lubricant Additive: It is widely used as an antioxidant in aviation fuels, gasoline,
and lubricants to prevent the formation of gums and sludge that result from oxidation,
thereby ensuring stability and performance.[8][11]

» Polymer and Rubber Stabilizer: It serves as a UV stabilizer and antioxidant in plastics and
rubbers, preventing degradation from heat, light, and oxygen exposure, which helps to
maintain the material's mechanical properties and extend its lifespan.

e Pharmaceutical and Chemical Intermediate: It is a valuable intermediate in organic synthesis
for producing more complex molecules, including other antioxidants and potentially active
pharmaceutical ingredients.[6][9]

¢ Proteomics Research: The compound is noted as a useful phenol for proteomics research,
although its specific role in this context is not detailed.[5][7]

Safety and Handling
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2-tert-Butyl-4,6-dimethylphenol is classified as a hazardous substance. It can appear as a
yellow liquid with a phenolic odor and is insoluble in water.[3] Exposure may cause severe
burns to the skin, eyes, and mucous membranes. It is also considered toxic if inhaled,
ingested, or in contact with the skin. Handling should be performed in a well-ventilated area or
a chemical fume hood, using appropriate personal protective equipment, including gloves and
safety goggles.[3] It should be stored in a cool, dry, dark location in a tightly sealed container,
away from incompatible materials and ignition sources.[3] As a weak organic acid, it is
incompatible with strong reducing agents and bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043266#2-tert-butyl-4-6-dimethylphenol-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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